- Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001
Cas no 942920-32-3 (4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole)
942920-32-3 structure
Product Name:4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole
CAS No:942920-32-3
MF:C11H10BrN3O2
MW:296.120001316071
CID:5688655
PubChem ID:68997726
Update Time:2023-10-11
4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL4310578
- 4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole
-
- Inchi: 1S/C11H10BrN3O2/c1-2-14-11(10(12)7-13-14)8-3-5-9(6-4-8)15(16)17/h3-7H,2H2,1H3
- InChI Key: AAUTZJNVMUOJHJ-UHFFFAOYSA-N
- SMILES: BrC1C=NN(CC)C=1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 294.99564g/mol
- Monoisotopic Mass: 294.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6Ų
4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C
1.2 30 min, rt
1.2 30 min, rt
Reference
4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Raw materials
4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Preparation Products
4-Bromo-1-ethyl-5-(4-nitrophenyl)pyrazole Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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